Cas no 1803843-58-4 (6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1803843-58-4
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908313
• Update Time: 2025-06-14

6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)7-4(3-6(14)15)1-2-5(12-7)13(16)17/h1-2H,3H2,(H,14,15)
• InChI Key： WYUDVJHSOZSZMP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C([N+](=O)[O-])N=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid

Recent Advances in the Study of 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic Acid (CAS: 1803843-58-4)

6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1803843-58-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

One of the key areas of research involving 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid is its role as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity, suggesting its potential as a lead compound for anti-inflammatory drug development. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy and selectivity.

In addition to its applications in inflammation, recent research has also investigated the compound's potential in metabolic disease therapy. A study conducted by a team at the University of Cambridge explored its derivatives as modulators of glucose metabolism. The findings, published in Bioorganic & Medicinal Chemistry Letters, indicated that structural modifications of 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid could enhance its binding affinity to metabolic enzymes, thereby improving its therapeutic potential. This research opens new avenues for the design of next-generation antidiabetic agents.

Another notable advancement is the use of 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid in the synthesis of fluorescent probes. A 2024 study in Chemical Communications reported the development of a novel probe based on this compound for the detection of reactive oxygen species (ROS) in cellular environments. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases. This application underscores the versatility of the compound beyond its traditional roles in drug development.

Despite these promising developments, challenges remain in the optimization of 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 6-Nitro-2-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1803843-58-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic tools, highlighting its multifaceted utility. Continued research and innovation will be crucial to unlocking its full potential and addressing the challenges associated with its clinical translation.